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Compound of Interest

Compound Name: PROLI NONOate

Cat. No.: B15562104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PROLI NONOate (1-(Hydroxy-NNO-azoxy)-L-proline, disodium salt) is a potent and ultra-fast-

releasing nitric oxide (NO) donor.[1][2][3][4] As a member of the diazeniumdiolate (NONOate)

class of compounds, it spontaneously dissociates in aqueous solutions to release nitric oxide, a

critical signaling molecule in numerous physiological and pathophysiological processes.[1][2][3]

[4] This property makes PROLI NONOate a valuable tool in biomedical research, particularly in

studies related to vasodilation, neurotransmission, and immune response. However, its

reactivity and biological activity necessitate a thorough understanding of its properties and strict

adherence to safety and handling protocols.

This technical guide provides comprehensive information on the safety, handling, and

experimental use of PROLI NONOate, tailored for professionals in research and drug

development.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of PROLI NONOate is

fundamental to its safe handling and effective use in experimental settings.
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Property Value Reference

CAS Number 178948-42-0 [4]

Molecular Formula C₅H₇N₃O₄ · 2Na [4]

Molecular Weight 219.1 g/mol [4]

Appearance Crystalline solid [3][4]

Purity ≥98% [4]

Solubility
Highly soluble in aqueous

buffers (>100 mg/ml)
[4]

UV/Vis Maximum (λmax) 252 nm (in aqueous solution) [3][4][5]

Molar Extinction Coefficient (ε) 8,400 M⁻¹cm⁻¹ at 252 nm [5]

Stability, Storage, and Handling
PROLI NONOate is sensitive to environmental conditions, and proper storage and handling are

crucial to maintain its integrity and ensure the safety of laboratory personnel.

Stability and Storage
Long-term Storage: For long-term storage, PROLI NONOate should be kept in a tightly

sealed vial under an inert atmosphere (e.g., nitrogen or argon) at -80°C.[5] Under these

conditions, it is stable for at least one year.[5]

Moisture and Air Sensitivity: The crystalline solid is sensitive to moisture and will discolor

upon exposure to air.[5] It is imperative to keep the vial sealed until use.[5] Handling of the

solid compound should ideally be performed in a glove box with an inert atmosphere.[5]

Solution Stability: Alkaline stock solutions of PROLI NONOate (e.g., in 0.01 M NaOH) are

significantly more stable and can be stored at 0°C for up to 24 hours.[5] In contrast, at

physiological pH (7.4) and 37°C, PROLI NONOate has a very short half-life of approximately

1.8 seconds.[2][5]

Handling Precautions
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While the Globally Harmonized System (GHS) does not classify PROLI NONOate as a

hazardous substance, standard laboratory precautions for handling chemical compounds

should be strictly followed.

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory

to protect against accidental splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn at all

times. Gloves should be inspected before use and changed immediately if contaminated.

Body Protection: A laboratory coat should be worn to protect personal clothing.

Engineering Controls:

Ventilation: Work with PROLI NONOate, especially when handling the solid or preparing

concentrated stock solutions, should be conducted in a well-ventilated area, preferably

within a chemical fume hood.

Hygiene Practices:

Avoid inhalation of dust or aerosols.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Hazard Identification and Toxicology
Detailed toxicological data for PROLI NONOate, such as LD50 values, are not readily available

in the public domain. However, studies on cell lines have indicated low cytotoxicity at

concentrations typically used in research. The primary hazard associated with PROLI
NONOate is its rapid release of nitric oxide, which can have potent biological effects.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15562104?utm_src=pdf-body
https://www.benchchem.com/product/b15562104?utm_src=pdf-body
https://www.benchchem.com/product/b15562104?utm_src=pdf-body
https://www.benchchem.com/product/b15562104?utm_src=pdf-body
https://www.benchchem.com/product/b15562104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Description

Acute Effects

Inhalation of high concentrations of nitric oxide

can cause respiratory irritation. Direct contact

with the solid or concentrated solutions may

cause skin or eye irritation.

Chronic Effects
The long-term effects of exposure to PROLI

NONOate have not been extensively studied.

Experimental Protocols
The following are generalized protocols for key experiments involving PROLI NONOate.

Researchers should adapt these protocols based on their specific experimental setup and

cell/tissue models.

Preparation of PROLI NONOate Solutions
A critical step in using PROLI NONOate is the preparation of a stable stock solution and its

subsequent dilution to initiate nitric oxide release.

Stock Solution Preparation (Alkaline):

Under an inert atmosphere, accurately weigh the desired amount of solid PROLI
NONOate.

Dissolve the solid in a cold (0°C) solution of 0.01 M NaOH to the desired stock

concentration (e.g., 10 mM).

Keep the stock solution on ice and use it within 24 hours.[5]

Initiation of Nitric Oxide Release:

To initiate NO release, dilute the alkaline stock solution into an excess of a buffered

solution at the desired pH (typically pH 7.0-7.4) and temperature (e.g., 37°C).[5]

The rapid change in pH will cause the spontaneous decomposition of PROLI NONOate
and the release of nitric oxide.
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Quantification of PROLI NONOate Concentration
The concentration of the alkaline stock solution can be verified spectrophotometrically.

Dilute an aliquot of the stock solution in 0.01 M NaOH.

Measure the absorbance at 252 nm using a UV-Vis spectrophotometer.

Calculate the concentration using the Beer-Lambert law (A = εbc), with a molar extinction

coefficient (ε) of 8,400 M⁻¹cm⁻¹.[5]

In Vitro Vasodilation Assay (Organ Bath)
Isolate a blood vessel (e.g., rat aorta) and mount it in an organ bath containing a

physiological salt solution (e.g., Krebs-Henseleit buffer) at 37°C, continuously bubbled with

95% O₂/5% CO₂.

Induce a stable contraction with a vasoconstrictor (e.g., phenylephrine).

Prepare a fresh dilution of PROLI NONOate from the alkaline stock solution into the

physiological buffer immediately before use.

Add cumulative concentrations of the diluted PROLI NONOate solution to the organ bath

and record the relaxation response.

In Vitro Platelet Aggregation Assay
Prepare platelet-rich plasma (PRP) from fresh blood samples.

Pre-incubate the PRP with either a vehicle control or different concentrations of freshly

diluted PROLI NONOate at 37°C for a short period.

Induce platelet aggregation by adding an agonist (e.g., ADP or collagen).

Monitor the change in light transmittance using a platelet aggregometer to determine the

extent of aggregation.

Signaling Pathway
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PROLI NONOate exerts its biological effects primarily through the release of nitric oxide, which

activates the soluble guanylate cyclase (sGC) signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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